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Compound of Interest

Compound Name: FG-2216

Cat. No.: B1672656 Get Quote

Essential Safety and Handling Guide for FG-2216
Disclaimer: No specific Safety Data Sheet (SDS) for FG-2216 was found in the public domain.

The following guidance is based on general best practices for handling potent, research-grade

small molecules and information available for the class of HIF prolyl-hydroxylase inhibitors.

Researchers must conduct their own risk assessments and consult their institution's safety

office before use.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with FG-2216, a potent inhibitor of HIF-prolyl

hydroxylase. The information is designed to provide immediate, procedural guidance for safe

handling, use, and disposal.

Personal Protective Equipment (PPE) and
Engineering Controls
Given that FG-2216 is a potent bioactive compound intended for research use only, stringent

adherence to safety protocols is mandatory to prevent exposure.

Engineering Controls:

Fume Hood: All work involving weighing, dissolving, and handling of FG-2216 powder or

stock solutions must be conducted in a certified chemical fume hood.
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Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a full-face shield are required.

Hand Protection: Wear nitrile or other chemically resistant gloves. Double-gloving is

recommended, especially when handling the neat compound or concentrated solutions.

Body Protection: A fully buttoned lab coat must be worn. Consider a disposable gown for

added protection during procedures with a higher risk of splashes or spills.

Respiratory Protection: While working in a fume hood should be sufficient, a respirator with

an appropriate cartridge may be necessary for spill cleanup or if there is a risk of

aerosolization outside of a contained system. Consult your institution's safety officer for

specific guidance.

Operational Plan for Handling and Use
A systematic approach to handling FG-2216 is crucial for maintaining a safe laboratory

environment.

Step 1: Preparation and Weighing

Designate a specific area within a chemical fume hood for handling FG-2216.

Before handling, ensure all necessary PPE is correctly worn.

Carefully weigh the required amount of FG-2216 powder on a tared weigh boat. Use anti-

static tools if necessary.

Clean the balance and surrounding area with a solvent-moistened wipe (e.g., 70% ethanol)

after weighing to remove any residual powder. Dispose of the wipe as chemical waste.

Step 2: Solution Preparation

Prepare stock solutions in a chemical fume hood.
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FG-2216 is soluble in DMSO and DMF.[1] Add the solvent to the vial containing the pre-

weighed compound.

Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

Step 3: Experimental Use

When diluting stock solutions for experiments, perform the dilution in a fume hood or

biological safety cabinet, depending on the nature of the experiment (e.g., cell culture).

Avoid creating aerosols.

After use, securely cap all solutions and store them at the recommended temperature.

Disposal Plan
Proper disposal of FG-2216 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Solid Waste: All disposable materials that have come into contact with FG-2216, including

weigh boats, pipette tips, gloves, and contaminated wipes, should be collected in a

dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of FG-2216 should be collected in a designated,

sealed, and labeled hazardous liquid waste container. Do not pour FG-2216 solutions down

the drain.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations for hazardous chemical waste. Consult your institution's environmental

health and safety department for specific procedures.

Quantitative Data for FG-2216
The following table summarizes key quantitative data for FG-2216.
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Property Value

Chemical Name
N-[(1-chloro-4-hydroxy-3-isoquinolinyl)carbonyl]-

glycine

Synonyms IOX3, YM-311

CAS Number 223387-75-5

Molecular Formula C₁₂H₉ClN₂O₄

Molecular Weight 280.7 g/mol

IC₅₀ for HIF-PH2 3.9 µM

Solubility
DMF: 20 mg/mLDMSO: 20 mg/mLDMSO:PBS

(pH 7.2) (1:1): 0.5 mg/mLEthanol: 0.5 mg/mL[1]

Storage Temperature Store at -20°C for long-term stability.[2]

Shipping Condition
Shipped at ambient temperature as a non-

hazardous chemical.[3]

Mechanism of Action: HIF-1α Signaling Pathway
FG-2216 is an inhibitor of prolyl hydroxylase domain (PHD) enzymes. In normoxic (normal

oxygen) conditions, PHDs hydroxylate the alpha subunit of Hypoxia-Inducible Factor (HIF-1α),

targeting it for ubiquitination and subsequent degradation by the proteasome. By inhibiting

PHDs, FG-2216 prevents this degradation, allowing HIF-1α to accumulate, translocate to the

nucleus, and activate the transcription of genes that are typically expressed under hypoxic (low

oxygen) conditions, such as erythropoietin (EPO).
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Caption: HIF-1α signaling pathway under normoxic vs. hypoxic/FG-2216 conditions.

Experimental Protocol: In Vitro Stimulation of
Erythropoietin (EPO) Secretion
This protocol describes a method to assess the activity of FG-2216 in stimulating EPO

secretion in the human hepatoma cell line Hep3B, based on methodologies cited in the

literature.[2]
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1. Materials

FG-2216

Hep3B cells (ATCC® HB-8064™)

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

DMSO (cell culture grade)

Phosphate Buffered Saline (PBS)

Human EPO ELISA kit

2. Cell Culture

Culture Hep3B cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

Maintain cells in a humidified incubator at 37°C with 5% CO₂.

Passage cells every 2-3 days to maintain sub-confluent cultures.

3. Experimental Procedure

Prepare a 100 mM stock solution of FG-2216 in DMSO.

Seed Hep3B cells into 24-well plates at a density of 2 x 10⁵ cells per well and allow them to

adhere overnight.

The next day, replace the culture medium with fresh medium containing various

concentrations of FG-2216 (e.g., 0, 10, 25, 50, 100 µM). Ensure the final DMSO

concentration is consistent across all wells and does not exceed 0.1%.

Incubate the cells for 24 hours at 37°C and 5% CO₂.
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After incubation, collect the cell culture supernatant from each well.

Centrifuge the supernatant at 1,000 x g for 10 minutes to pellet any detached cells or debris.

Transfer the cleared supernatant to a new tube and store at -80°C until analysis.

4. EPO Measurement

Quantify the concentration of EPO in the cell culture supernatants using a human EPO

ELISA kit, following the manufacturer's instructions.

Analyze the results by plotting EPO concentration against the concentration of FG-2216 to

determine the dose-response relationship.
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Caption: Workflow for in vitro testing of FG-2216 on EPO secretion in Hep3B cells.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1672656?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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